Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate
• InChI: InChI=1S/C17H21N3O4/c1-5-15-18-10-12(17(21)24-6-2)16(20-15)19-11-7-8-13(22-3)14(9-11)23-4/h7-10H,5-6H2,1-4H3,(H,18,19,20)
• InChI Key: BWVGYPDWGWLLFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C(=N1)NC2=CC(=C(C=C2)OC)OC)C(=O)OCC
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate, also known as ETPC, is a pyrimidine derivative that has been extensively studied for its potential pharmacological properties. It has been shown to possess anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It is also believed to modulate the activity of various enzymes and signaling pathways involved in inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has been shown to possess anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to reduce the production of reactive oxygen species and inhibit the activity of various enzymes involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also possesses potent pharmacological properties, making it a useful tool for studying various physiological and biochemical processes.
However, Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate also has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its pharmacokinetic properties have not been fully characterized, which can make it difficult to interpret the results of experiments involving Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate.

Future Directions

There are several potential future directions for research involving Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate. One area of interest is the development of new drugs based on the structure of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate. Researchers are also interested in studying the pharmacokinetics and pharmacodynamics of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate in order to better understand its potential therapeutic applications. Additionally, there is interest in studying the effects of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate on various disease models, such as cancer, diabetes, and Alzheimer's disease.

Synthesis Methods

The synthesis of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate involves the reaction of 4-(3,4-dimethoxyphenyl)-2-ethyl-5-methylpyrimidine and ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate.

Scientific Research Applications

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has been extensively studied for its potential pharmacological properties. It has been shown to possess anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the development of new drugs. Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.